Cas no 51776-12-6 (4-(sulfanylmethyl)benzonitrile)

• Product Name: 4-(sulfanylmethyl)benzonitrile
• CAS No: 51776-12-6
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD19257991
• CID: 1573992
• PubChem ID: 10855633
• Update Time: 2025-06-13

4-(sulfanylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(mercaptomethyl)-
• AKOS016352928
• NS-01138
• 4-(sulfanylmethyl)benzonitrile
• SCHEMBL1145538
• AM100901
• EN300-181425
• NZKAHCXIOQIGCS-UHFFFAOYSA-N
• F77220
• DB-262652
• 4-(mercaptomethyl)benzonitrile
• 51776-12-6

• MDL： MFCD19257991
• Inchi： 1S/C8H7NS/c9-5-7-1-3-8(6-10)4-2-7/h1-4,10H,6H2
• InChI Key： NZKAHCXIOQIGCS-UHFFFAOYSA-N
• SMILES： SCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 149.03001
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 290.5±23.0 °C at 760 mmHg
• Flash Point: 129.5±22.6 °C
• PSA: 23.79
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(sulfanylmethyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(sulfanylmethyl)benzonitrile

Comprehensive Analysis of 4-(Sulfanylmethyl)benzonitrile (CAS No. 51776-12-6): Properties, Applications, and Industry Trends

4-(Sulfanylmethyl)benzonitrile (CAS No. 51776-12-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This sulfur-containing benzonitrile derivative features a unique molecular structure combining a cyanobenzene core with a sulfanylmethyl functional group, enabling diverse reactivity for synthetic applications. The compound's dual functional groups make it valuable for constructing heterocyclic frameworks, particularly in medicinal chemistry intermediates and agrochemical precursors.

Recent studies highlight the growing demand for high-purity 51776-12-6 in catalyst ligand synthesis, with its thioether moiety showing exceptional metal-coordination capabilities. Analytical data reveals a melting point range of 89-92°C and solubility in common organic solvents like DMF and dichloromethane, making it compatible with standard laboratory protocols. The compound's nitrile group stability allows for selective transformations while maintaining the sulfur functionality intact—a critical feature for multi-step synthesis applications.

In pharmaceutical development, researchers are exploring 4-(sulfanylmethyl)benzonitrile derivatives as potential enzyme inhibitors, particularly for cysteine protease targets. The thiol-protected form (as the disulfide dimer) demonstrates improved stability for drug formulation studies. Current patent literature shows increased activity around 51776-12-6 analogs for kinase modulation, aligning with industry focus on targeted cancer therapies and inflammatory disease treatment.

Material scientists utilize this compound as a crosslinking agent in polymer modification, where its sulfur-carbon bond contributes to enhanced thermal stability in specialty resins. The nitrile group further enables covalent organic framework (COF) construction through cyclotrimerization reactions. These applications address the growing market need for high-performance polymers in electronics encapsulation and composite materials.

Quality specifications for CAS 51776-12-6 typically require ≥98% purity by HPLC analysis, with strict control of heavy metal contaminants for pharmaceutical applications. Advanced purification techniques like recrystallization from ethanol/water or column chromatography yield material meeting GMP standards. Storage recommendations emphasize protection from moisture and oxidation, preferably under nitrogen atmosphere at 2-8°C for long-term stability.

Environmental and handling considerations for 4-(sulfanylmethyl)benzonitrile follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper PPE including nitrile gloves and fume hood use is recommended during handling. The compound's biodegradation profile shows moderate persistence in aquatic systems, prompting proper waste disposal procedures according to local regulations.

The synthesis of 51776-12-6 typically proceeds via nucleophilic substitution of 4-(bromomethyl)benzonitrile with thiol sources, with optimized procedures achieving >85% yields. Recent process innovations employ phase-transfer catalysis or microwave-assisted reactions to reduce byproducts. Analytical characterization includes 1H/13C NMR (δ 7.65 ppm for aromatic protons, 3.85 ppm for SCH2), IR spectroscopy (2250 cm-1 for CN stretch), and mass spectrometry (M+ at m/z 149).

Market analysis indicates steady growth for sulfur-functionalized benzonitriles, driven by demand in Asia-Pacific pharmaceutical hubs. Custom synthesis services for 51776-12-6 derivatives have increased by 22% since 2020, reflecting research interest in structure-activity relationship studies. Regulatory filings show 14 new drug candidates containing this scaffold entered preclinical trials in 2023 alone.

Future applications may exploit the compound's redox-active sulfur for energy storage materials or as a ligand precursor in photocatalysis. The emerging field of click chemistry also identifies potential for thiol-ene reactions with this building block. As analytical techniques like cryo-EM advance, researchers anticipate new discoveries about protein binding interactions mediated by this structural motif.

For researchers sourcing 4-(sulfanylmethyl)benzonitrile, key considerations include batch-to-batch consistency, analytical documentation, and scalability of supply. Reputable suppliers provide certificates of analysis with detailed impurity profiles and stability data. The compound's cost-effectiveness compared to similar sulfur heterocycles makes it attractive for both academic research and industrial scale-up projects.